Methyl 3-[4-(aminomethyl)phenyl]propionate Methyl 3-[4-(aminomethyl)phenyl]propionate
Brand Name: Vulcanchem
CAS No.: 100511-78-2
VCID: VC20749149
InChI: InChI=1S/C11H15NO2/c1-14-11(13)7-6-9-2-4-10(8-12)5-3-9/h2-5H,6-8,12H2,1H3
SMILES: COC(=O)CCC1=CC=C(C=C1)CN
Molecular Formula: C11H15NO2
Molecular Weight: 193.24 g/mol

Methyl 3-[4-(aminomethyl)phenyl]propionate

CAS No.: 100511-78-2

Cat. No.: VC20749149

Molecular Formula: C11H15NO2

Molecular Weight: 193.24 g/mol

* For research use only. Not for human or veterinary use.

Methyl 3-[4-(aminomethyl)phenyl]propionate - 100511-78-2

Specification

CAS No. 100511-78-2
Molecular Formula C11H15NO2
Molecular Weight 193.24 g/mol
IUPAC Name methyl 3-[4-(aminomethyl)phenyl]propanoate
Standard InChI InChI=1S/C11H15NO2/c1-14-11(13)7-6-9-2-4-10(8-12)5-3-9/h2-5H,6-8,12H2,1H3
Standard InChI Key OQZWLJLXFNYXKR-UHFFFAOYSA-N
SMILES COC(=O)CCC1=CC=C(C=C1)CN
Canonical SMILES COC(=O)CCC1=CC=C(C=C1)CN

Introduction

Methyl 3-[4-(aminomethyl)phenyl]propionate is a chemical compound that belongs to the class of organic esters. It is specifically a methyl ester of 3-(4-aminomethylphenyl)propionic acid. This compound is of interest in various chemical and pharmaceutical applications due to its structural features, which include an aromatic ring and an aminomethyl group.

Chemical Identifiers

IdentifierValue
CAS Number100511-78-2 (without HCl)
Molecular FormulaC11H15NO2 (without HCl)
Molecular Weight193.24 g/mol (without HCl)
InChI KeyOQZWLJLXFNYXKR-UHFFFAOYSA-N
PubChem CID413297

When considering the hydrochloride salt, the molecular formula becomes C11H15NO2·HCl, and the molecular weight increases to approximately 229.71 g/mol .

Synonyms

  • Methyl 3-[4-(aminomethyl)phenyl]propanoate

  • Methyl 3-(4-(aminomethyl)phenyl)propanoate

  • 3-(4-Aminomethyl-phenyl)-propionic acid methyl ester

  • Benzenepropanoic acid, 4-(aminomethyl)-, methyl ester

Availability and Handling

Methyl 3-[4-(aminomethyl)phenyl]propionate hydrochloride is commercially available from suppliers like Thermo Scientific, with purity levels up to 97% . Handling and storage should follow standard protocols for organic compounds, typically requiring ambient temperature conditions .

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